![molecular formula C16H17NO4 B5709300 methyl 2-cyclohexyl-1,3-dioxo-5-isoindolinecarboxylate](/img/structure/B5709300.png)
methyl 2-cyclohexyl-1,3-dioxo-5-isoindolinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-cyclohexyl-1,3-dioxo-5-isoindolinecarboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the family of isoindolinecarboxylates and has been studied extensively for its biological activity.
Mechanism of Action
The exact mechanism of action of methyl 2-cyclohexyl-1,3-dioxo-5-isoindolinecarboxylate is not fully understood. However, it is believed to exert its biological activity through the inhibition of specific enzymes and signaling pathways involved in various disease processes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been demonstrated to inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and induce cell cycle arrest and apoptosis in cancer cells. Moreover, it has been shown to enhance the activity of certain neurotransmitters in the brain, which may have implications for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using methyl 2-cyclohexyl-1,3-dioxo-5-isoindolinecarboxylate in laboratory experiments is its relatively low toxicity. However, its solubility in water is limited, which may pose challenges for certain experimental protocols. Additionally, the compound has been shown to exhibit some level of instability under certain conditions, which may affect its biological activity.
Future Directions
There are several future directions for the study of methyl 2-cyclohexyl-1,3-dioxo-5-isoindolinecarboxylate. One area of interest is the development of more efficient synthetic methods for the compound. Additionally, further studies are needed to elucidate its mechanism of action and identify potential therapeutic targets. Finally, the compound's potential for use in combination therapies with other drugs should be explored.
Synthesis Methods
Methyl 2-cyclohexyl-1,3-dioxo-5-isoindolinecarboxylate can be synthesized by the reaction of cyclohexylamine with phthalic anhydride in the presence of a catalyst. The reaction proceeds through an imide intermediate, which is subsequently methylated to yield the final product.
Scientific Research Applications
Methyl 2-cyclohexyl-1,3-dioxo-5-isoindolinecarboxylate has been studied for its potential therapeutic applications in various fields of research. It has been shown to possess anti-inflammatory, anti-cancer, and anti-viral properties. In addition, it has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
methyl 2-cyclohexyl-1,3-dioxoisoindole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO4/c1-21-16(20)10-7-8-12-13(9-10)15(19)17(14(12)18)11-5-3-2-4-6-11/h7-9,11H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZZWGPCQRPBITP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)C(=O)N(C2=O)C3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.